Cas no 61997-05-5 (1H-Imidazole, 2-(butylthio)-1-[2-(butylthio)ethyl]-4,5-diphenyl-)

• Product name: 1H-Imidazole, 2-(butylthio)-1-[2-(butylthio)ethyl]-4,5-diphenyl-
• CAS No: 61997-05-5
• MF: C₂₅H₃₂N₂S₂
• MW: 424.66498
• CID: 461254
• PubChem ID: 12312335

1H-Imidazole, 2-(butylthio)-1-[2-(butylthio)ethyl]-4,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-(butylthio)-1-[2-(butylthio)ethyl]-4,5-diphenyl-
• 2-butylsulfanyl-1-(2-butylsulfanylethyl)-4,5-diphenylimidazole
• 61997-05-5
• DTXSID40487391

• Inchi： InChI=1S/C25H32N2S2/c1-3-5-18-28-20-17-27-24(22-15-11-8-12-16-22)23(21-13-9-7-10-14-21)26-25(27)29-19-6-4-2/h7-16H,3-6,17-20H2,1-2H3
• InChI Key： YSQCCSOPCXYNSF-UHFFFAOYSA-N
• SMILES： CCCCSCCN1C(=C(N=C1SCCCC)C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 424.20096
• Monoisotopic Mass: 424.20069138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• PSA: 17.82